Cas no 2229109-58-2 (1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one
• CAS No: 2229109-58-2
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 6228100
• PubChem ID: 165715419
• Update Time: 2025-11-01

1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one
• 2229109-58-2
• 1-[1-(2-chloro-6-methylpyridin-3-yl)cyclopropyl]ethan-1-one
• EN300-1980460

• Inchi： 1S/C11H12ClNO/c1-7-3-4-9(10(12)13-7)11(5-6-11)8(2)14/h3-4H,5-6H2,1-2H3
• InChI Key： OJLYMJWPROSWCC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one

Introduction to 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one (CAS No. 2229109-58-2)

1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2229109-58-2, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research and development.

The molecular structure of 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one consists of a cyclopropyl ring linked to a pyridine moiety, which is further substituted with a chloro group at the 2-position and a methyl group at the 6-position. This specific arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious diseases. The pyridine derivative 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one has been studied for its potential role in modulating biological pathways associated with these conditions. Its ability to interact with specific enzymes and receptors has made it a candidate for further exploration in preclinical and clinical studies.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifications that can enhance its pharmacological properties. Researchers have been exploring various synthetic routes to optimize the production of 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one, aiming to improve yield and purity while maintaining its biological activity. These efforts have led to the development of more efficient synthetic methodologies, which are crucial for large-scale production.

The pharmacological activity of 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one has been investigated in several preclinical models. Studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, research suggests that it may interfere with the activity of kinases, which are key players in cancer cell signaling pathways. Additionally, its interaction with other biological targets has been explored, indicating potential therapeutic benefits in treating inflammatory disorders and infectious diseases.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of 1-1-(2-chloro-6-methylpyridin-3-yl)cyclopropylethan-1-one. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided researchers in designing derivatives with enhanced efficacy and reduced side effects. The integration of experimental data with computational methods has provided a more comprehensive understanding of the compound's mechanism of action.

The synthetic pathways for producing 1-1-(2-chloro-6-methylpyridin-3-y)cyclopropylethan-l-one have been refined over time to ensure high efficiency and scalability. Key steps involve the functionalization of the cyclopropyl ring and the pyridine core, which require precise control over reaction conditions and reagent selection. Advances in green chemistry principles have also influenced these synthetic strategies, leading to more sustainable and environmentally friendly processes.

In conclusion, 1-l-(2-chloro-S-methylpyridin-l3-yI)cycIopropylethan-I-one (CAS No. 2229109-S8-S) is a promising pharmaceutical intermediate with significant potential in drug discovery. Its unique structural features and biological activity make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so does the likelihood that it will play a crucial role in the development of new therapeutic agents for various diseases.